Cas no 866018-17-9 (6-(METHYLSULFONYL)-3-(3-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE)

• Product Name: 6-(METHYLSULFONYL)-3-(3-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE
• CAS No: 866018-17-9
• MF: C₁₁H₁₀N₄O₂S₂
• MW: 294.352698802948
• MDL: MFCD03617660
• CID: 5229136
• Update Time: 2026-03-07

6-(METHYLSULFONYL)-3-(3-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE Chemical and Physical Properties

Names and Identifiers

• 6-(METHYLSULFONYL)-3-(3-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE
• 6-(METHYLSULFONYL)-3-(3-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-YLAMINE
• 6-methanesulfonyl-3-(thiophen-3-yl)pyrazolo[1,5-a]pyrimidin-7-amine
• Pyrazolo[1,5-a]pyrimidin-7-amine, 6-(methylsulfonyl)-3-(3-thienyl)-

• MDL： MFCD03617660
• Inchi： 1S/C11H10N4O2S2/c1-19(16,17)9-5-13-11-8(7-2-3-18-6-7)4-14-15(11)10(9)12/h2-6H,12H2,1H3
• InChI Key： YIDBNLZSCSQITD-UHFFFAOYSA-N
• SMILES： CS(C1C=NC2=C(C3C=CSC=3)C=NN2C=1N)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 6-(METHYLSULFONYL)-3-(3-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE

Comprehensive Overview of 6-(METHYLSULFONYL)-3-(3-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE (CAS No. 866018-17-9)

The compound 6-(METHYLSULFONYL)-3-(3-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE (CAS No. 866018-17-9) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique pyrazolo[1,5-a]pyrimidine core and methylsulfonyl and thienyl substituents, this compound exhibits remarkable potential for modulating biological targets, particularly in the context of kinase inhibition and signal transduction pathways. Researchers and pharmaceutical developers are increasingly exploring its applications due to its structural versatility and promising pharmacological properties.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapies. 6-(METHYLSULFONYL)-3-(3-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE aligns with this trend, as its scaffold is frequently investigated for its ability to interact with protein kinases, a class of enzymes implicated in numerous diseases, including cancer and inflammatory disorders. The presence of the thienyl group enhances its binding affinity, while the methylsulfonyl moiety contributes to improved solubility and metabolic stability—key factors in drug development.

The synthesis of 866018-17-9 involves multi-step organic reactions, often starting from commercially available pyrazolo[1,5-a]pyrimidine precursors. Modern synthetic approaches emphasize green chemistry principles, such as catalytic methods and solvent optimization, to reduce environmental impact. This aligns with the growing emphasis on sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the chemical and life sciences sectors. Analytical characterization of this compound typically employs techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography to confirm its purity and structural integrity.

From a therapeutic perspective, 6-(METHYLSULFONYL)-3-(3-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE is often studied in the context of kinase profiling assays and cell-based models. Its mechanism of action is hypothesized to involve competitive binding at the ATP site of kinases, thereby disrupting aberrant signaling cascades. Such properties make it a candidate for personalized medicine applications, where tailored treatments are designed based on genetic or molecular profiling. This resonates with current healthcare trends, as searches for "kinase inhibitors in cancer therapy" and "targeted drug design" continue to rise in academic and industrial databases.

Beyond its biomedical relevance, CAS No. 866018-17-9 is also a subject of interest in computational chemistry and molecular docking studies. Researchers leverage in silico tools to predict its binding modes and optimize its derivatives for enhanced efficacy. The integration of artificial intelligence (AI) in drug discovery has further accelerated these efforts, with platforms screening vast libraries of analogs to identify lead compounds. This intersection of chemistry and technology addresses frequently searched queries like "AI in drug discovery" and "computational approaches to kinase inhibition."

In summary, 6-(METHYLSULFONYL)-3-(3-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE represents a compelling case study in modern drug development. Its structural features, combined with its potential therapeutic applications, position it as a valuable tool for researchers tackling complex diseases. As the scientific community continues to explore its full capabilities, this compound is likely to remain a focal point in discussions about innovative therapeutics and next-generation kinase modulators.